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Compound of Interest

Compound Name: N,N'-Didodecyldithiooxamide

CAS No.: 120-88-7

Cat. No.: B094908

Get Quote

Introduction: The Versatility of N,N'-
Didodecyldithiooxamide in Selective Metal
Separation
N,N'-Didodecyldithiooxamide (DDO) is a robust chelating agent distinguished by its high

affinity for various metal ions, particularly precious and heavy metals. Its molecular structure,

featuring two thioamide functional groups flanked by long alkyl chains, imparts a unique

combination of strong chelating capabilities and significant solubility in organic solvents. This

makes DDO an excellent candidate for applications in both liquid-liquid (solvent) extraction and

solid-phase extraction (SPE) methodologies.

The core of DDO's efficacy lies in the soft donor atoms—sulfur and nitrogen—within its

structure. According to Pearson's Hard and Soft Acids and Bases (HSAB) theory, these soft

donors form highly stable coordination complexes with soft metal cations like palladium(II),

gold(III), silver(I), and copper(II). The long dodecyl chains ensure high solubility in nonpolar

organic solvents, which is crucial for efficient solvent extraction, and also facilitate its

immobilization onto solid supports for SPE applications.
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These application notes provide detailed protocols for the use of DDO in the selective

separation of metal ions, offering researchers, scientists, and drug development professionals

a comprehensive guide to leveraging this versatile chelating agent in their work. The

methodologies described herein are designed to be adaptable to specific laboratory

requirements while adhering to sound scientific principles.

Part 1: Solvent Extraction of Palladium(II) using
N,N'-Didodecyldithiooxamide
Solvent extraction is a powerful technique for the selective separation and purification of metals

from aqueous solutions. DDO, with its high affinity for palladium, can be employed to efficiently

extract Pd(II) from acidic media. The following protocol is a comprehensive guide for this

application, drawing upon established principles for similar N,N'-dialkyl-dithiooxamide and

related chelating systems.

Causality of Experimental Choices
Organic Solvent System: A mixture of a nonpolar diluent, such as n-dodecane, and a phase

modifier, like n-octanol, is recommended. The n-dodecane serves as the primary water-

immiscible phase, while the n-octanol prevents the formation of a third phase, which can

occur at high metal and extractant concentrations.

Aqueous Phase Acidity: The extraction is typically performed from an acidic aqueous phase

(e.g., nitric acid). The acidic conditions ensure that the metal ions are in a soluble, cationic

form, ready for chelation. The optimal pH can vary depending on the specific metal and

interfering ions.

Stripping Agent: To recover the extracted metal from the organic phase, a stripping agent is

used. A solution of thiourea in dilute nitric acid is effective for stripping palladium from the

DDO complex. Thiourea is a strong complexing agent for palladium and facilitates its transfer

back into an aqueous phase.

Experimental Protocol: Solvent Extraction of
Palladium(II)
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1. Preparation of the Organic Phase (0.05 M DDO Solution): a. Weigh an appropriate amount

of N,N'-Didodecyldithiooxamide (MW: 456.83 g/mol ) to prepare a 0.05 M solution in the

desired volume of the organic solvent system. b. Prepare the organic solvent system by mixing

n-dodecane and n-octanol in a 3:1 (v/v) ratio (e.g., 75 mL n-dodecane and 25 mL n-octanol). c.

Dissolve the DDO in the solvent system with gentle heating and stirring if necessary. Ensure

complete dissolution.

2. Preparation of the Aqueous Phase (Palladium(II) Solution): a. Prepare a stock solution of

palladium(II) of known concentration (e.g., 100 ppm) in dilute nitric acid (e.g., 3-5 M HNO₃). b.

The aqueous feed solution should be adjusted to the desired nitric acid concentration for

optimal extraction.

3. Extraction Procedure: a. In a separatory funnel, combine equal volumes of the organic

phase (0.05 M DDO) and the aqueous palladium(II) solution (e.g., 20 mL of each). b. Stopper

the funnel and shake vigorously for approximately 10-30 minutes to ensure the system reaches

equilibrium. c. Allow the phases to separate completely. The organic phase, now containing the

Pd(II)-DDO complex, will typically be colored. d. Carefully separate the two phases. The

aqueous phase is now depleted of palladium.

4. Stripping Procedure (Recovery of Palladium): a. Transfer the palladium-loaded organic

phase to a clean separatory funnel. b. Prepare a stripping solution of 0.1 M thiourea in 0.5 M

nitric acid. c. Add a volume of the stripping solution equal to that of the organic phase. d. Shake

the funnel vigorously for 15-30 minutes. e. Allow the phases to separate. The palladium will

now be in the aqueous stripping solution. f. Separate the phases to obtain the purified

palladium solution.

5. Analysis: a. The concentration of palladium in the initial aqueous solution, the raffinate

(aqueous phase after extraction), and the stripping solution can be determined by a suitable

analytical technique, such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-

OES) or Atomic Absorption Spectroscopy (AAS). b. The extraction efficiency (%E) can be

calculated using the formula: %E = [(C₀ - Cₐ) / C₀] * 100 where C₀ is the initial concentration of

palladium in the aqueous phase and Cₐ is the concentration of palladium in the raffinate.

Diagram of the Solvent Extraction Workflow
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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